Cas no 2679948-98-0 ((2R)-3-(naphthalen-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (2R)-3-(naphthalen-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679948-98-0
• MF: C₁₅H₁₂F₃NO₃
• MW: 311.25589466095
• CID: 5631319
• PubChem ID: 13876142
• Update Time: 2025-07-23

(2R)-3-(naphthalen-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-3-(naphthalen-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• 2679948-98-0
• EN300-28292183

• Inchi： 1S/C15H12F3NO3/c16-15(17,18)14(22)19-12(13(20)21)8-10-6-3-5-9-4-1-2-7-11(9)10/h1-7,12H,8H2,(H,19,22)(H,20,21)/t12-/m1/s1
• InChI Key： NHTUXTBQFBBWDQ-GFCCVEGCSA-N
• SMILES： FC(C(N[C@@H](C(=O)O)CC1C=CC=C2C=CC=CC=12)=O)(F)F

Computed Properties

• Exact Mass: 311.07692773g/mol
• Monoisotopic Mass: 311.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.4Ų

Additional information on (2R)-3-(naphthalen-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to (2R)-3-(naphthalen-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic Acid (CAS No. 2679948-98-0)

(2R)-3-(naphthalen-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid, identified by its CAS number 2679948-98-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a naphthalene ring and a trifluoroacetamide functional group, which endows it with unique chemical and biological properties. The stereochemical configuration at the second carbon atom, denoted as (2R), further distinguishes this compound from its enantiomers, making it a subject of interest for researchers exploring chiral chemistry and enantioselective synthesis.

The naphthalene moiety in this molecule contributes to its hydrophobicity and stability, while the trifluoroacetamide group introduces polarity and reactivity that can be exploited in drug design. The combination of these structural features makes (2R)-3-(naphthalen-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid a versatile intermediate in the synthesis of more complex pharmaceutical agents. Recent advancements in medicinal chemistry have highlighted the potential of trifluoromethyl-substituted compounds in enhancing metabolic stability and bioavailability, which aligns with the properties of this particular molecule.

In the realm of drug development, the incorporation of naphthalene derivatives has been associated with improved binding affinity and selectivity towards biological targets. For instance, studies have demonstrated that naphthalene-based scaffolds can modulate enzyme activity and receptor interactions effectively. The trifluoroacetamide functional group further enhances these interactions by providing a hydrogen bond acceptor site, which is crucial for stabilizing protein-ligand complexes. This dual functionality makes (2R)-3-(naphthalen-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid a valuable building block for designing novel therapeutic agents.

Recent research has also explored the role of chiral auxiliaries and catalysts in asymmetric synthesis, which is particularly relevant to the (R)-configuration of this compound. The (2R) stereochemistry ensures that any derivatives synthesized from this intermediate will retain specific biological activities while avoiding unwanted side effects associated with racemic mixtures. This has led to increased interest in enantioselective methods for producing such compounds on an industrial scale. Techniques such as chiral resolution and asymmetric hydrogenation are being optimized to achieve high yields and enantiomeric purity.

The trifluoroacetamide group in (2R)-3-(naphthalen-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid also plays a critical role in modulating pharmacokinetic properties. Fluorine atoms are known to influence metabolic pathways by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This can lead to prolonged half-lives and improved therapeutic efficacy for drugs containing trifluoromethyl groups. Moreover, computational studies have shown that trifluoroacetamide derivatives can exhibit enhanced binding affinities due to their ability to form strong hydrogen bonds with biological targets.

The synthesis of (2R)-3-(naphthalen-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key steps include the introduction of the naphthalene ring via Friedel-Crafts acylation or alkylation, followed by functionalization at the second carbon position using stereoselective methods such as Sharpless asymmetric epoxidation or diastereoselective aldol reactions. The final step involves converting the carboxylic acid into an amide using trifluoroacetic anhydride or another suitable acylating agent.

In conclusion, (2R)-3-(naphthalen-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid represents a promising candidate for further exploration in drug discovery and development. Its unique structural features—combining a naphthalene scaffold with a trifluoroacetamide group—and its well-defined stereochemistry make it an attractive intermediate for synthesizing novel therapeutics. As research continues to uncover new applications for fluorinated compounds and chiral molecules, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.